Cas no 152050-35-6 (Neuropeptide FF (5-8) acetate salt H-Pro-Gln-Arg-Phe-NH2 acetate salt)

• Product Name: Neuropeptide FF (5-8) acetate salt H-Pro-Gln-Arg-Phe-NH2 acetate salt
• CAS No: 152050-35-6
• MF: C₂₅H₃₉N₉O₅
• MW: 545.634464502335
• CID: 99370
• PubChem ID: 3382578
• Update Time: 2025-06-10

Neuropeptide FF (5-8) acetate salt H-Pro-Gln-Arg-Phe-NH2 acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-prolyl-L-glutaminyl-L-arginyl- (9CI)
• Neuropeptide FF (5-8)
• Morphine Modulating Peptide, C-Terminal Fragmen
• 5-8-Neuropeptide FF
• pro-gln-arg-phe-amide trifluoroacetate
• PRO-GLN-ARG-PHE-AMIDE TRIFLUOROACETATE SALT
• N-[1-[(1-amino-1-oxo-3-phenylpropan-2-yl)amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]-2-(pyrrolidine-2-carbonylamino)pentanediamide
• DTXSID70391972
• Pro-Gln-Arg-Phe amide trifluoroacetate salt
• 152050-35-6
• Pro-Gln-Arg-Phe amide trifluoroacetate salt, >=97% (HPLC)
• Neuropeptide FF (5-8) acetate salt H-Pro-Gln-Arg-Phe-NH2 acetate salt

• Inchi： 1S/C25H39N9O5/c26-20(35)11-10-18(33-22(37)16-8-4-12-30-16)24(39)32-17(9-5-13-31-25(28)29)23(38)34-19(21(27)36)14-15-6-2-1-3-7-15/h1-3,6-7,16-19,30H,4-5,8-14H2,(H2,26,35)(H2,27,36)(H,32,39)(H,33,37)(H,34,38)(H4,28,29,31)
• InChI Key： VVKYIUFJEDANQO-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)NC(C(NC(C(NC(C(N)=O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N)=O)CCC(N)=O

Computed Properties

• Exact Mass: 545.30741538g/mol
• Monoisotopic Mass: 545.30741538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 39
• Rotatable Bond Count: 20
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 250Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),

Neuropeptide FF (5-8) acetate salt H-Pro-Gln-Arg-Phe-NH2 acetate salt Security Information

• WGK Germany：3

Additional information on Neuropeptide FF (5-8) acetate salt H-Pro-Gln-Arg-Phe-NH2 acetate salt

Neuropeptide FF (5-8) Acetate Salt: H-Pro-Gln-Arg-Phe-NH2 Acetate Salt

Neuropeptide FF (5-8) acetate salt, also known as H-Pro-Gln-Arg-Phe-NH2 acetate salt, is a bioactive peptide that has garnered significant attention in the field of neuropharmacology and pain management. This compound, identified by the CAS number 152050-35-6, is a truncated form of the naturally occurring neuropeptide FF (NPFF), which plays a crucial role in various physiological processes, including nociception, food intake, and stress responses.

The structure of H-Pro-Gln-Arg-Phe-NH2 acetate salt consists of a tetrapeptide sequence with an acetylated N-terminus and an amidated C-terminus. The acetate salt form enhances its solubility and stability, making it suitable for various experimental and therapeutic applications. Recent studies have highlighted the potential of this compound in modulating pain pathways and its involvement in the regulation of opioid receptors.

In the context of pain management, Neuropeptide FF (5-8) acetate salt has been shown to interact with NPFF receptors (NPFF1 and NPFF2), which are widely distributed in the central nervous system (CNS). These receptors are known to modulate the release of neurotransmitters such as GABA and glutamate, thereby influencing pain perception. Research published in the journal Pain has demonstrated that activation of NPFF receptors can lead to analgesic effects, making this compound a promising target for the development of novel analgesics.

Beyond its role in pain modulation, H-Pro-Gln-Arg-Phe-NH2 acetate salt has also been implicated in the regulation of food intake and energy homeostasis. Studies have shown that NPFF and its derivatives can influence feeding behavior by acting on hypothalamic nuclei. This makes the compound a potential candidate for therapeutic interventions in obesity and metabolic disorders. A recent study published in The Journal of Neuroscience explored the effects of NPFF on hypothalamic neurons, providing insights into its mechanisms of action.

The pharmacological properties of Neuropeptide FF (5-8) acetate salt have also been investigated in preclinical models. In vivo studies have demonstrated that this compound can effectively reduce nociceptive responses to thermal and mechanical stimuli. Additionally, it has been shown to exhibit synergistic effects when combined with other analgesic agents, such as opioids. These findings suggest that H-Pro-Gln-Arg-Phe-NH2 acetate salt could be used as an adjunct therapy to enhance the efficacy of existing pain management strategies.

In terms of safety and toxicity, research has indicated that Neuropeptide FF (5-8) acetate salt is generally well-tolerated at therapeutic doses. However, as with any bioactive compound, careful dosing and monitoring are essential to ensure optimal efficacy and minimize potential side effects. Preclinical studies have not reported significant adverse effects at relevant concentrations, but further clinical trials are necessary to fully evaluate its safety profile in human subjects.

The synthesis and purification of H-Pro-Gln-Arg-Phe-NH2 acetate salt involve advanced peptide chemistry techniques. Solid-phase peptide synthesis (SPPS) is commonly employed to produce this compound with high purity and yield. Post-synthetic modifications, such as acetylation and amidation, are critical steps that ensure the desired biological activity. Quality control measures, including mass spectrometry and high-performance liquid chromatography (HPLC), are used to verify the identity and purity of the final product.

In conclusion, Neuropeptide FF (5-8) acetate salt, or H-Pro-Gln-Arg-Phe-NH2 acetate salt, represents a promising bioactive peptide with potential applications in pain management, food intake regulation, and metabolic disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding of this compound deepens, it is likely to play an increasingly important role in both basic scientific research and clinical practice.